Cas no 1138444-09-3 (3-Cyano-5-methoxyisonicotinic acid)

• Product Name: 3-Cyano-5-methoxyisonicotinic acid
• CAS No: 1138444-09-3
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD11857679
• CID: 1077957
• PubChem ID: 329771547
• Update Time: 2025-04-20

3-Cyano-5-methoxyisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-methoxyisonicotinic acid
• A-5988
• AC1Q4F64
• AG-A-59666
• CTK7B1893

• MDL： MFCD11857679
• Inchi： 1S/C8H6N2O3/c1-13-6-4-10-3-5(2-9)7(6)8(11)12/h3-4H,1H3,(H,11,12)
• InChI Key： LLCIVMLWBCMHRH-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C#N)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

3-Cyano-5-methoxyisonicotinic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT